Cas no 105467-92-3 (2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane)

2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane structure
105467-92-3 structure
Product name:2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane
CAS No:105467-92-3
MF:C12H26BNO3
MW:243.150743961334
CID:1154412
PubChem ID:14367510

2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane
    • 105467-92-3
    • 6-OCTYL-1,3,6,2-DIOXAZABOROCAN-2-OL
    • DTXSID00559482
    • Inchi: InChI=1S/C12H26BNO3/c1-2-3-4-5-6-7-8-14-9-11-16-13(15)17-12-10-14/h15H,2-12H2,1H3
    • InChI Key: ATYXDUUNUUKDNJ-UHFFFAOYSA-N
    • SMILES: B1(OCCN(CCO1)CCCCCCCC)O

Computed Properties

  • Exact Mass: 243.2005739g/mol
  • Monoisotopic Mass: 243.2005739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.9Ų

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